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Compound of Interest

Compound Name: Selenic acid

Cat. No.: B1206089

For Researchers, Scientists, and Drug Development Professionals

Anhydrous selenic acid (H2SeOa) is a powerful oxidizing agent and a strong acid, analogous
to sulfuric acid, with significant applications in organic synthesis and materials science. This
guide provides a comprehensive overview of the primary methods for its synthesis, detailed
experimental protocols, and essential safety information.

Core Synthesis Methodologies

The synthesis of anhydrous selenic acid predominantly involves the oxidation of selenium
compounds in lower oxidation states, followed by dehydration. The two most common and
effective methods are the oxidation of selenium dioxide with hydrogen peroxide and the
oxidation of selenous acid with halogens.

Table 1: Comparison of Anhydrous Selenic acid
Synthesis Methods
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Experimental Protocols

Method 1: Oxidation of Selenium Dioxide with 30%
Hydrogen Peroxide

This method involves the direct oxidation of a slurry of selenium dioxide with concentrated
hydrogen peroxide.
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Experimental Workflow:

(Start: Selenium Dioxide (SeOz2) )

( Add 30% Hydrogen Peroxide (H2032) )

(Reflux the mixture)

( Remove excess H202 and water via distillation )

'

( Vacuum distill to obtain anhydrous H2SeOa )

(End: Anhydrous Selenic AcioD

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of anhydrous selenic acid via hydrogen peroxide

oxidation.
Procedure:

o Reaction Setup: In a flask equipped with a reflux condenser, prepare a slurry of selenium
dioxide (SeO2) in a minimal amount of distilled water.

e Oxidation: Slowly add an excess of 30% hydrogen peroxide (H203) to the stirred slurry. The
reaction is exothermic and should be controlled by external cooling if necessary.
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» Reflux: After the initial reaction subsides, heat the mixture to reflux. The reflux should be
maintained for several hours to ensure complete oxidation of the selenious acid to selenic
acid. It has been noted that refluxing for about three hours with 30% hydrogen peroxide can

lead to approximately 90% oxidation.[3]

o Concentration: Once the oxidation is complete, arrange the apparatus for distillation and
remove the excess water and any unreacted hydrogen peroxide.

e Final Dehydration: The resulting concentrated selenic acid is then subjected to vacuum
distillation to remove the remaining water and yield anhydrous selenic acid.[4]

Method 2: Oxidation of Selenous Acid with Bromine

This protocol outlines the synthesis of selenic acid from elemental selenium by first forming
selenous acid and then oxidizing it with bromine.

Reaction Pathway:
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Figure 2: Detailed pathway for selenic acid synthesis from elemental selenium using bromine
oxidation.

Procedure:

o Preparation of Selenous Acid: Dissolve elemental selenium in concentrated nitric acid. This
reaction produces a significant amount of nitrogen oxides and should be performed in a well-
ventilated fume hood.[5]
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» Oxidation with Bromine: To the resulting solution containing selenous acid and nitric acid,
add an excess of elemental bromine. Heat the mixture to facilitate the oxidation of selenous
acid to selenic acid. This step will also produce hydrobromic acid.[5]

o Neutralization and Precipitation: After the oxidation is complete, make the solution slightly
alkaline with ammonia water. Then, add an aqueous solution of barium chloride to precipitate
the selenate ions as barium selenate (BaSeOa).[5]

« Filtration and Washing: Filter the barium selenate precipitate and wash it thoroughly with
water to remove any impurities.

 Liberation of Selenic Acid: Suspend the washed barium selenate in water and add a
stoichiometric amount of dilute sulfuric acid. This will precipitate barium sulfate (BaSOa),
leaving a solution of pure selenic acid.[5]

» Final Concentration: Filter off the barium sulfate precipitate. The resulting solution of selenic
acid can then be concentrated by evaporation at a temperature below 120°C to yield the
anhydrous form.[5]

Purification of Anhydrous Selenic Acid

The final and crucial step in obtaining anhydrous selenic acid is the removal of water from the
aqueous solution produced by the synthesis methods described above.

Vacuum Distillation

To obtain the crystalline solid, the aqueous selenic acid solution must be evaporated at
temperatures below 140°C in a vacuum.[2]

Procedure:

o Apparatus Setup: Assemble a vacuum distillation apparatus. It is important to use a setup
that can handle corrosive materials.

« Distillation: Heat the aqueous selenic acid solution gently under reduced pressure. The
water will be removed as vapor, leaving behind the more concentrated selenic acid.
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e Anhydrous Product: Continue the vacuum distillation until all water has been removed,
resulting in anhydrous selenic acid, which is a white crystalline solid at room temperature.[6]

Quantitative Data and Physical Properties

Anhydrous selenic acid is a white, hygroscopic crystalline solid.[6][7] The following table
summarizes its key physical and chemical properties.

Table 2: Physical and Chemical Properties of Anhydrous
Selenic Acid

Property Value Reference
Molecular Formula H2Se0a4 [4]
Molecular Weight 144.97 g/mol [7]
Appearance Colorless deliquescent crystals 2]
Density 2.95 g/cm3 (solid) [2]
Melting Point 58 °C [2]
Boiling Point 260 °C (decomposes) [2]
Solubility in Water 130 g/100 mL (30 °C) [2]
Acidity (pKa) pKal = -3, pKa2 = 1.9 [2]
Refractive Index (n_D"20) 1.5174 [6]

Safety and Handling

Anhydrous selenic acid is a highly corrosive and toxic substance that must be handled with
extreme care.

Hazard Identification:
 Toxicity: Toxic if swallowed or inhaled.[8]

o Corrosivity: Causes severe skin burns and eye damage.[9]
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o Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[8]

Recommended Safety Precautions:

o Personal Protective Equipment (PPE):

[e]

Gloves: Wear acid-resistant gloves.[10]

o

Eye Protection: Use tightly fitting safety goggles and a face shield.[10]

[¢]

Clothing: Wear a chemical-resistant apron or suit.[9]

[¢]

Respiratory Protection: Use a respirator with an appropriate acid gas cartridge, especially
when working with heated solutions or in poorly ventilated areas.[10]

e Handling:

o Always work in a well-ventilated fume hood.[10]

o Avoid direct contact with skin, eyes, and clothing.[10]

o When diluting, always add acid to water, never the other way around, to avoid violent
exothermic reactions.

o Storage:

o Store in a cool, dry, well-ventilated area in a tightly sealed, corrosion-resistant container.
[11]

o Keep away from incompatible materials such as combustible materials, reducing agents,
and bases.[6]

e Disposal:

o Dispose of as hazardous waste in accordance with local, state, and federal regulations.
[12]
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o Small spills can be neutralized with a suitable agent like sodium bicarbonate or lime before
disposal.[10]

Emergency Procedures:

Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and
seek medical attention.[13]

Eye Contact: Immediately flush with water for at least 30 minutes, holding eyelids open, and
seek immediate medical attention.[13]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.[13]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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